6-Chloro-2-methyl-5-nitroisoindolin-1-one

• CAS No.: 1441173-05-2
• Molecular Formula: C9H7ClN2O3
• Molecular Weight: 226.61 g/mol
• IUPAC Name: 6-chloro-2-methyl-5-nitro-3H-isoindol-1-one
• InChI: InChI=1S/C9H7ClN2O3/c1-11-4-5-2-8(12(14)15)7(10)3-6(5)9(11)13/h2-3H,4H2,1H3
• InChI Key: XMANSYMCOLQXLP-UHFFFAOYSA-N
• Canonical SMILES: CN1CC2=CC(=C(C=C2C1=O)Cl)[N+](=O)[O-]

Description

6-Chloro-2-methyl-5-nitroisoindolin-1-one is a useful research compound. Its molecular formula is C9H7ClN2O3 and its molecular weight is 226.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To methyl 2-(bromomethyl)-5-chloro-4-nitrobenzoate (617 mg, 2 mmol) in methanol (18 mL) was added Et3N (0.34 mL, 2.4 mmol) and methylamine in EtOH (0.3 mL, ˜d 8 M in EtOH, 2.4 mmol). The mixture was heated to 70° C. for 3 h. and then EtOAc (30 mL) and 2M HCl(aq) (30 mL) was added. The layers were separated and the aqueous layer was extracted with EtOAc (2×30 mL). The combined organic fractions were passed through a hydrophobic frit and the solvent was removed in vacuo. Purification of the residue via silica gel column chromatography (0-10% methanol in DCM) gave 6-chloro-2-methyl-5-nitroisoindolin-1-one (347 mg, 77%) as an off-white solid. LCMS (10 cm_ESCI_Bicarb_MeCN): [M+H]+=227 at 2.89 min. 1H NMR (400 MHz, CDCl3): δ 8.00 (s, 1H), 7.90 (s, 1H), 4.46 (s, 2H), 3.24 (s, 3H).